molecular formula C11H11NO2S B8678143 4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl- CAS No. 62175-38-6

4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl-

Cat. No.: B8678143
CAS No.: 62175-38-6
M. Wt: 221.28 g/mol
InChI Key: FLAKUVQNFZVTSA-UHFFFAOYSA-N
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Description

4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl- is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Thiazolecarboxylic acid, 4,5-dihydro-4-methyl-2-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62175-38-6

Molecular Formula

C11H11NO2S

Molecular Weight

221.28 g/mol

IUPAC Name

4-methyl-2-phenyl-5H-1,3-thiazole-4-carboxylic acid

InChI

InChI=1S/C11H11NO2S/c1-11(10(13)14)7-15-9(12-11)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,13,14)

InChI Key

FLAKUVQNFZVTSA-UHFFFAOYSA-N

Canonical SMILES

CC1(CSC(=N1)C2=CC=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cysteine, benzonitrile, and 5 equivalents of triethylamine were refluxed in ethanol for 6-8 hours to obtain a 66-70% yield of 2-phenylthiazoline-4-carboxylic acid. The 2-phenylthiazoline-4 carboxylic acid was reacted with 2.05 equivalents of base and 1 equivalent of methyl iodide in tetrahydrofuran at 0° C. to form 2-phenyl-4-methylthiazoline-4 carboxylic acid. The 2-phenyl-4-methylthiazoline-4 carboxylic acid can be resolved and isolated as the (S)-enantiomer using emulsion crystallization, and subsequently hydrolyzed with hydrochloric acid, thereby obtaining (S)-2-methylcysteine hydrochloride.
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